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Compound of Interest

Compound Name: 1-Ethyl-3-nitrobenzene

Cat. No.: B1616244 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical and physical

properties, structure, and synthesis of 1-ethyl-3-nitrobenzene (CAS 7369-50-8). All

quantitative data are presented in structured tables for ease of reference. Detailed

experimental protocols for its synthesis and analysis are also included. This document is

intended to serve as a valuable resource for professionals in chemical research and drug

development who may use this compound as a synthetic intermediate.

Chemical Identity and Structure
1-ethyl-3-nitrobenzene is an aromatic nitro compound with the CAS Registry Number 7369-

50-8.[1] Its chemical structure consists of an ethyl group and a nitro group attached to a

benzene ring at positions 1 and 3, respectively.

Table 1: Compound Identification
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Identifier Value

CAS Number 7369-50-8[1][2][3]

IUPAC Name 1-ethyl-3-nitrobenzene[1]

Synonyms
3-Ethyl-1-nitrobenzene, m-Nitroethylbenzene,

Benzene, 1-ethyl-3-nitro-[2][3][4]

Molecular Formula C₈H₉NO₂[1][2][3]

Molecular Weight 151.16 g/mol [1][3][4]

InChI
InChI=1S/C8H9NO2/c1-2-7-4-3-5-8(6-

7)9(10)11/h3-6H,2H2,1H3[1]

InChIKey RXAKLPGKSXJZEF-UHFFFAOYSA-N[1]

SMILES O=--INVALID-LINK--[O-][3]

EINECS 230-923-6[2]

Physicochemical Properties
The physical and chemical properties of 1-ethyl-3-nitrobenzene are well-documented and

crucial for its handling, storage, and application in chemical synthesis.

Table 2: Physical and Chemical Properties
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Property Value

Appearance Light yellow to yellow liquid[4]

Melting Point -37.9 °C[2][5]

Boiling Point 242.55 °C[2][5]

Density 1.1345 g/cm³[2][5]

Flash Point 105.3 °C[2]

Refractive Index 1.5359 (estimate)[2][5]

Vapor Pressure 0.0507 mmHg at 25°C[2]

Purity ≥98%[3]

Storage
Store at room temperature in a dry, sealed

container.[3]

Table 3: Computational Data

Property Value

Topological Polar Surface Area (TPSA) 43.14 Å²[3]

logP (Octanol/Water Partition Coefficient) 2.1572[3]

Hydrogen Bond Acceptors 2[3]

Hydrogen Bond Donors 0[3]

Rotatable Bonds 2[3]

Synthesis and Experimental Protocols
1-ethyl-3-nitrobenzene is a key intermediate in organic synthesis.[6] One common application

is in the synthesis of m-nitroacetylbenzene.[4] A general method for its preparation involves the

hydrogenation of 3-nitrostyrene.[4]

Synthesis via Hydrogenation of 3-Nitrostyrene
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A general experimental procedure for the synthesis of 1-ethyl-3-nitrobenzene is outlined

below. This protocol is based on the catalytic hydrogenation of 3-nitrostyrene.[4][7]

Experimental Protocol:

Reaction Setup: To a reaction vessel, add 0.015 g of a suitable catalyst (e.g., a palladium-

based catalyst) and 2 mmol of 3-nitrostyrene.[4]

Solvent Addition: Add 10 mL of ethanol to the reaction vessel.[4][7]

Hydrogenation: Place the reaction mixture under a hydrogen atmosphere and stir at

standard reaction conditions.[4][7]

Reaction Monitoring: Monitor the progress of the reaction in real-time using thin-layer

chromatography (TLC).[4][7]

Work-up: Once the starting material is completely consumed, remove the catalyst by

filtration.[4][7]

Purification: Evaporate the solvent under reduced pressure to obtain the purified 1-ethyl-3-
nitrobenzene.[4]
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Experimental Workflow: Synthesis of 1-ethyl-3-nitrobenzene

1. Reaction Setup
(Catalyst + 3-Nitrostyrene)

2. Solvent Addition
(Ethanol)

3. Hydrogenation
(H2 Atmosphere)

4. Reaction Monitoring
(TLC)

5. Catalyst Removal
(Filtration)

Reaction Complete

6. Solvent Evaporation
(Reduced Pressure)

Purified 1-ethyl-3-nitrobenzene
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Synthesis Workflow
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Analysis by High-Performance Liquid Chromatography
(HPLC)
1-ethyl-3-nitrobenzene can be analyzed using reverse-phase HPLC.[8]

Experimental Protocol:

Column: Newcrom R1 HPLC column.[8]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and phosphoric acid. For Mass

Spectrometry (MS) compatible applications, replace phosphoric acid with formic acid.[8]

Detection: UV detection at an appropriate wavelength.

Application: This method is suitable for purity analysis and can be scaled for preparative

separation to isolate impurities. It is also applicable for pharmacokinetic studies.[8]
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Analytical Workflow: HPLC Analysis

Sample Preparation

HPLC System

Data Analysis

Dissolve Sample in
Mobile Phase

Inject Sample

Separation on
Newcrom R1 Column

UV Detection

Chromatogram Generation

Purity Assessment
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HPLC Analysis Workflow

Safety Information
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It is important to handle 1-ethyl-3-nitrobenzene with appropriate safety precautions.

Table 4: Hazard and Precautionary Statements

Category Information

Pictogram GHS07[4]

Signal Word Warning[4]

Hazard Statements

H315: Causes skin irritation.[4]H319: Causes

serious eye irritation.[4]H335: May cause

respiratory irritation.[4]H402: Harmful to aquatic

life.[4]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[4]P273: Avoid

release to the environment.[4]P280: Wear

protective gloves/protective clothing/eye

protection/face protection.[4]P302+P352: IF ON

SKIN: Wash with plenty of water.

[4]P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[4]

Applications in Research and Development
1-ethyl-3-nitrobenzene primarily serves as an intermediate in organic synthesis.[6] Its

functional groups, the nitro and ethyl groups on the aromatic ring, allow for a variety of

chemical transformations, making it a versatile building block for the synthesis of more complex

molecules, including pharmaceuticals, dyes, and pesticides.[6] For instance, the nitro group

can be readily reduced to an amine, which is a common functional group in many biologically

active compounds.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b1616244?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6882138.htm
https://www.benchchem.com/product/b1616244?utm_src=pdf-body
https://chembk.com/en/chem/m-Nitroethylbenzene
https://chembk.com/en/chem/m-Nitroethylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1616244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide has provided a detailed overview of the properties, structure, synthesis,

and safety of 1-ethyl-3-nitrobenzene (CAS 7369-50-8). The tabulated data and experimental

protocols offer a practical resource for researchers and professionals in the fields of chemistry

and drug development. The provided workflows for synthesis and analysis serve as a

foundation for the practical application of this compound in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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